Cas no 2172195-30-9 (2-({2-(aminomethyl)prop-2-en-1-ylsulfanyl}methyl)-5-ethylfuran)

• Product Name: 2-({2-(aminomethyl)prop-2-en-1-ylsulfanyl}methyl)-5-ethylfuran
• CAS No: 2172195-30-9
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5753217
• PubChem ID: 165518147
• Update Time: 2025-05-23

2-({2-(aminomethyl)prop-2-en-1-ylsulfanyl}methyl)-5-ethylfuran Chemical and Physical Properties

Names and Identifiers

• EN300-1290268
• 2172195-30-9
• 2-({[2-(aminomethyl)prop-2-en-1-yl]sulfanyl}methyl)-5-ethylfuran
• 2-({2-(aminomethyl)prop-2-en-1-ylsulfanyl}methyl)-5-ethylfuran

• Inchi： 1S/C11H17NOS/c1-3-10-4-5-11(13-10)8-14-7-9(2)6-12/h4-5H,2-3,6-8,12H2,1H3
• InChI Key： YNSJFHONCNHVLZ-UHFFFAOYSA-N
• SMILES： S(CC(=C)CN)CC1=CC=C(CC)O1

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.5Ų

Additional information on 2-({2-(aminomethyl)prop-2-en-1-ylsulfanyl}methyl)-5-ethylfuran

Introduction to 2-({2-(aminomethyl)prop-2-en-1-ylsulfanyl}methyl)-5-ethylfuran (CAS No. 2172195-30-9)

2-({2-(aminomethyl)prop-2-en-1-ylsulfanyl}methyl)-5-ethylfuran, identified by its CAS number 2172195-30-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and drug development initiatives.

The structural composition of 2-(aminomethyl)prop-2-en-1-ylsulfanyl}methyl)-5-ethylfuran encompasses several key functional groups that contribute to its reactivity and biological significance. The presence of an amine group, a sulfanyl group, and an ethylfuran moiety suggests a multifaceted interaction potential with biological targets. These features make the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing emphasis on the development of novel compounds that can modulate biological processes through precise targeting. The compound 2172195-30-9 has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory responses. Preliminary studies indicate that it may interact with pathways relevant to pain management and immunomodulation, making it a subject of considerable interest for researchers.

The synthesis of 2-(aminomethyl)prop-2-en-1-ylsulfanyl}methyl)-5-ethylfuran involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for subsequent biological evaluations. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has facilitated the construction of the complex molecular framework.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new therapeutic agents. By modifying specific functional groups, researchers can tailor the biological activity of CAS No. 2172195-30-9 to address particular therapeutic needs. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular properties can lead to more effective treatments.

The pharmacological profile of 2172195-30-9 is currently under investigation in several preclinical studies. These studies aim to elucidate its mechanism of action and assess its efficacy in models of inflammation and pain. Early results suggest that the compound may exhibit significant therapeutic potential, particularly when used in combination with other agents. This underscores the importance of interdisciplinary approaches in pharmaceutical research.

In addition to its therapeutic applications, 2-(aminomethyl)prop-2-en-1-ylsulfanyl}methyl)-5-ethylfuran has shown promise in biochemical research. Its unique structure allows it to interact with various biomolecules, providing insights into fundamental biological processes. Such interactions are crucial for understanding disease mechanisms and developing innovative treatment strategies.

The chemical properties of this compound also make it a valuable tool for mechanistic studies. Researchers are exploring how it interacts with enzymes and other proteins at a molecular level. These studies not only enhance our understanding of the compound's behavior but also contribute to broader knowledge in the field of biochemistry.

The future prospects for CAS No. 2172195-30-9 are bright, with ongoing research efforts aimed at optimizing its pharmacological properties and exploring new applications. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications.

In conclusion, 2-{(aminomethyl)prop--en--1--ylsulfanyl)methy}-5--ethylfuran (CAS No. 2172195--30--9) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features, coupled with promising preliminary findings, position it as a key compound for future therapeutic development. As research continues to unfold, we can anticipate further revelations about its potential applications and contributions to medicine.